Cas no 33605-56-0 ((R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid)

(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid structure

33605-56-0 structure

Product Name:(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid

CAS No:33605-56-0

Molecular Formula:C₁₁H₁₅NO₄

Molecular Weight:225.241103410721

CID:294356

PubChem ID:12248064

(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid Properties

Names and Identifiers

- (R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid
- (2R)-2-amino-3-(3,4-dimethoxyphenyl)propanoic acid
- D-3,4-DIMETHOXY-PHENYLALANINE
- D-Tyrosine,3-methoxy-O-methyl-
- 3,4-Dimethoxyphenylalanine, D-
- SCHEMBL8009937
- D-3,4-DIMETHOXYPHENYLALANINE
- TCQ37ND65G
- (R)-2-Amino-3-(3,4-dimethoxyphenyl)propionic acid
- CS-0363155
- F79133
- Alanine, 3-(3,4-dimethoxyphenyl)-, D-
- 3,4-Dimethoxy-D-phenylalanine
- D-Tyrosine, 3-methoxy-O-methyl
- AKOS017482188
- UNII-TCQ37ND65G
- Q27289902
- 33605-56-0
- +Expand
- InChIKey： VWTFNYVAFGYEKI-MRVPVSSYSA-N
- Inchi： 1S/C11H15NO4/c1-15-9-4-3-7(6-10(9)16-2)5-8(12)11(13)14/h3-4,6,8H,5,12H2,1-2H3,(H,13,14)/t8-/m1/s1
- SMILES： O(C)C1=C(C=CC(=C1)C[C@H](C(=O)O)N)OC

Computed Properties

Exact Mass: 225.10010796g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 225.10010796g/mol
Heavy Atom Count: 16
Complexity: 234
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Topological Polar Surface Area: 81.8Å²

(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00CNCW-500mg	H-D-3,4-DMP-OH	33605-56-0	97%	500mg	$92.00	2024-05-05
A2B Chem LLC	AF89344-500mg	(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid	33605-56-0	97%	500mg	$94.00	2024-04-20
Aaron	AR00CNL8-500mg	H-D-3,4-DMP-OH	33605-56-0	97%	500mg	$93.00

(R)-2-Amino-3-(3,4-dimethoxyphenyl)propanoic acid Related Literature

1. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
2. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
3. Back cover

Chem. Sci., 2020,11, 603-604
4. Contents

Soft Matter, 2007,3, 127-136
5. Iron metabolism and human ferritin heavy chain cDNA from adult brain with an elongated untranslated region: new findings and insights†

Analyst, 1998,123, 41-50
6. Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal

Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
7. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
8. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
9. Inside front cover

Nanoscale, 2016,8, 12848-12848
10. Iridium(i)-catalyzed vinylic C–H borylation of 1-cycloalkenecarboxylates with bis(pinacolato)diboron†

Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548

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